2-Bromo-4-fluorophenyl acetate
Overview
Description
2-Bromo-4-fluorophenyl acetate (BFA) is a synthetic organic compound with a wide range of applications in scientific research. It is a versatile compound used in a variety of organic synthesis reactions and is useful in the production of pharmaceuticals, agrochemicals, and other organic compounds. BFA is also widely used in the field of biochemistry and molecular biology, as it has been found to have a number of biochemical and physiological effects.
Scientific Research Applications
Synthesis and Characterization
Synthesis Processes : Research indicates the use of 2-bromo-4-fluorophenyl acetate in the synthesis of various compounds. For instance, it's involved in preparing ethyl 2-amino-4-(4-fluorophenyl)-6-phenylcyclohexa-1,3-diene-1-carboxylate, a compound characterized by X-ray diffraction and other techniques (Sapnakumari et al., 2014). Additionally, it plays a role in the synthesis of 4-Fluoro-α-(2-methyl-1-oxopropyl)-γ-oxo-N,β-diphenyl-benzenebutanamide (Zhang Yi-fan, 2010).
Characterization Studies : Detailed characterizations, such as thermogravimetric analysis (TGA), differential thermal analysis (DTA), and UV-Visible spectroscopy, are often conducted on synthesized compounds involving 2-bromo-4-fluorophenyl acetate to understand their properties and potential applications.
Chemical Structure and Reactivity
Molecular Structure : The molecular structure and properties of compounds derived from 2-bromo-4-fluorophenyl acetate are studied extensively. For example, research on ethyl 2-amino-4-(4-fluorophenyl)-6-phenylcyclohexa-1,3-diene-1-carboxylate has shed light on its crystal structure and intramolecular interactions (Sapnakumari et al., 2014).
Reactivity Analysis : Comparative studies on the reactivity, acidity, and vibrational spectra of halogen-substituted phenylacetic acids, including those related to 2-bromo-4-fluorophenyl acetate, help in understanding their chemical behavior and potential in various reactions (Srivastava et al., 2015).
Applications in Advanced Synthesis Techniques
- Intermediate in Drug Synthesis : 2-Bromo-4-fluorophenyl acetate is used as an intermediate in the synthesis of biologically active compounds, demonstrating its importance in pharmaceutical research. For example, its derivative, 1-(4-Bromo-2-fluorophenyl)-1,3-dihydro-2H-imidazo[4,5-c]pyridin-2-one, is a crucial intermediate for various biological compounds (Wang et al., 2016).
properties
IUPAC Name |
(2-bromo-4-fluorophenyl) acetate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H6BrFO2/c1-5(11)12-8-3-2-6(10)4-7(8)9/h2-4H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CJIWSSICZXCQSS-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)OC1=C(C=C(C=C1)F)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H6BrFO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20400684 | |
Record name | 2-Bromo-4-fluorophenyl acetate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20400684 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
233.03 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-Bromo-4-fluorophenyl acetate | |
CAS RN |
480439-44-9 | |
Record name | 2-Bromo-4-fluorophenyl acetate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20400684 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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